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Compound of Interest

Compound Name: Blk-IN-2

Cat. No.: B12416315

This document provides crucial safety protocols and step-by-step disposal procedures for the
potent and selective irreversible B-Lymphoid tyrosine kinase (BLK) inhibitor, Blk-IN-2.
Developed for researchers, scientists, and drug development professionals, this guide aims to
ensure the safe handling and disposal of this compound, fostering a secure laboratory
environment.

Chemical and Physical Properties

A summary of the key quantitative data for Blk-IN-2 is presented below. Note that
comprehensive toxicological and environmental hazard data are not readily available for this

specific research compound. Therefore, it should be handled with the utmost care as a potent,
biologically active molecule.
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Property Value

Chemical Name Blk-IN-2

CAS Number 2694871-86-6

Molecular Formula C39H41N9O3

Molecular Weight 683.80 g/mol [1]

Appearance Solid powder

Solubility Soluble in DMSO at 125 mg/mL (182.80 mM)[1]
Storage (Powder) -20°C for 3 years, 4°C for 2 years[1]

Storage (In Solvent) -80°C for 6 months, -20°C for 1 month[1][2]

Potent and selective irreversible inhibitor of B-

Lymphoid tyrosine kinase (BLK) with an ICso of
5.9 nM. Also inhibits BTK with an ICso of 202.0
nM.[1][2][3][4][5]

Known Biological Activity

Toxicological Data Not available. Handle as a potent compound.

o Not available. Avoid release into the
Ecotoxicity Data ]
environment.

Experimental Protocol: In Vitro Kinase Assay

This protocol outlines a general methodology for assessing the inhibitory activity of Blk-IN-2
against its target kinase, BLK, in a laboratory setting.

Objective: To determine the half-maximal inhibitory concentration (ICso) of BIk-IN-2 against
BLK.

Materials:
e Blk-IN-2

e Recombinant human BLK enzyme
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e ATP (Adenosine triphosphate)
o Suitable peptide substrate for BLK
e Kinase assay buffer
e DMSO (Dimethyl sulfoxide)
o 384-well plates
o Plate reader capable of detecting the assay signal (e.g., luminescence, fluorescence)
Procedure:
e Compound Preparation:
o Prepare a stock solution of Blk-IN-2 in DMSO (e.g., 10 mM).

o Perform serial dilutions of the Blk-IN-2 stock solution in DMSO to create a range of
concentrations for testing.

o Assay Reaction:

[¢]

In a 384-well plate, add the recombinant BLK enzyme diluted in kinase assay buffer.

[¢]

Add the serially diluted BIk-IN-2 or DMSO (as a vehicle control) to the wells.

[e]

Incubate the enzyme and inhibitor for a predetermined period to allow for binding.

o

Initiate the kinase reaction by adding a mixture of the peptide substrate and ATP.
 Signal Detection:

o After a set reaction time, stop the reaction and measure the kinase activity using a suitable
detection method. The signal will be inversely proportional to the inhibitory activity of Blk-
IN-2.

o Data Analysis:
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o Plot the kinase activity against the logarithm of the Blk-IN-2 concentration.

o Fit the data to a dose-response curve to calculate the I1Cso value, which represents the
concentration of BIk-IN-2 required to inhibit 50% of the BLK enzyme activity.

Preparation

Prepare BIk-IN-2 Stock Serial Dilutions
A

Add BLK Enzyme Add Blk-IN-2/DMSO Incubate Add Substrate/ATP —I>| Detect Signal }—>| Plot Dose-Response }—>| Calculate IC50 |

Assay Analysis

Click to download full resolution via product page
In Vitro Kinase Assay Workflow

Proper Disposal Procedures for Blk-IN-2

Due to the lack of specific hazardous waste characterization, BIk-IN-2 and all materials
contaminated with it must be treated as hazardous chemical waste. Adherence to local, state,

and federal regulations is mandatory.

1. Personal Protective Equipment (PPE):

o Always wear a lab coat, nitrile gloves, and safety glasses when handling BIk-IN-2.
2. Solid Waste Disposal:

» Contaminated Materials: All disposable items that have come into contact with Blk-IN-2 (e.g.,
pipette tips, gloves, weigh boats, paper towels) must be collected in a dedicated, clearly
labeled hazardous waste container.
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Unused Compound: Unused or expired solid Blk-IN-2 should be disposed of in its original
container or a securely sealed and labeled hazardous waste container. Do not mix with other
waste streams.

. Liquid Waste Disposal:

Stock Solutions and Experimental Waste: All liquid waste containing BlIk-IN-2, including
unused stock solutions and experimental media, must be collected in a designated, leak-
proof, and clearly labeled hazardous waste container.

Solvent Considerations: If a flammable solvent such as DMSO was used, the waste should
be stored away from ignition sources.

. Decontamination:

Glassware: Reusable glassware should be decontaminated by rinsing with a suitable solvent
(e.g., ethanol or acetone) to remove any residual Blk-IN-2. The solvent rinseate must be
collected as hazardous liquid waste.

Work Surfaces: Spills should be cleaned immediately. Absorb the spill with an inert material
and collect the contaminated absorbent in the solid hazardous waste container. The area
should then be decontaminated with a suitable cleaning agent.

. Waste Segregation and Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
("Blk-IN-2"), and the primary hazard (e.g., "Potent Biologically Active Compound," "Chemical
Waste").

. Final Disposal:

All hazardous waste must be disposed of through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal contractor. Never dispose of Blk-
IN-2 down the drain or in the regular trash.
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BIk-IN-2 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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